Cas no 544445-49-0 (2,5-Pyrrolidinedione, 1-(2,4-diaminophenyl)-)

• Product name: 2,5-Pyrrolidinedione, 1-(2,4-diaminophenyl)-
• CAS No: 544445-49-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 1589104

2,5-Pyrrolidinedione, 1-(2,4-diaminophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(2,4-diaminophenyl)-

• Inchi： 1S/C10H11N3O2/c11-6-1-2-8(7(12)5-6)13-9(14)3-4-10(13)15/h1-2,5H,3-4,11-12H2
• InChI Key： YWEZYHPTSMVAKI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N)C=C2N)C(=O)CCC1=O

Computed Properties

• Exact Mass: 205.08523

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 575.4±40.0 °C(Predicted)
• PSA: 89.42
• pka: 3.78±0.20(Predicted)